Cas no 317833-38-8 (1-(2,6-DICHLOROBENZYL)-4-(4-FLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE)

• Product Name: 1-(2,6-DICHLOROBENZYL)-4-(4-FLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• CAS No: 317833-38-8
• MF: C₂₃H₁₇Cl₂FN₂O₂
• MW: 443.297687292099
• CID: 5270222
• Update Time: 2025-10-29

1-(2,6-DICHLOROBENZYL)-4-(4-FLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-DICHLOROBENZYL)-4-(4-FLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• 1-[(2,6-dichlorophenyl)methyl]-4-(4-fluorobenzoyl)-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： 1S/C23H17Cl2FN2O2/c1-14-22(29)27(13-17-18(24)5-4-6-19(17)25)20-7-2-3-8-21(20)28(14)23(30)15-9-11-16(26)12-10-15/h2-12,14H,13H2,1H3
• InChI Key： LFTYTOOUFCVVQJ-UHFFFAOYSA-N
• SMILES： N1(CC2=C(Cl)C=CC=C2Cl)C2=C(C=CC=C2)N(C(=O)C2=CC=C(F)C=C2)C(C)C1=O

Additional information on 1-(2,6-DICHLOROBENZYL)-4-(4-FLUOROBENZOYL)-3-METHYL-3,4-DIHYDRO-2(1H)-QUINOXALINONE

Compound CAS No 317833-38-8: A Comprehensive Overview

The compound with CAS number 317833-38-8, known as 1-(2,6-Dichlorobenzyl)-4-(4-fluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalolinone, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines multiple functional groups and aromatic systems, making it a subject of interest for both academic research and potential therapeutic applications.

The quinoxalolinone core of this molecule serves as a central scaffold, with substituents at positions 1, 4, and 3. The 2,6-dichlorobenzyl group attached at position 1 introduces steric and electronic effects that can influence the compound's reactivity and bioavailability. Similarly, the 4-fluorobenzoyl group at position 4 adds fluorine's unique electronic properties, which are often exploited in drug design to enhance binding affinity to target proteins. The methyl group at position 3 further modulates the molecule's physical properties, such as solubility and lipophilicity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced synthetic methodologies, including multi-component reactions and catalytic processes, to efficiently construct the quinoxalolinone framework. These efforts have not only improved the yield of the synthesis but also provided insights into the stereochemical outcomes of the reactions. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of palladium-catalyzed coupling reactions significantly streamlined the assembly of this complex molecule.

In terms of pharmacological activity, 1-(2,6-Dichlorobenzyl)-4-(4-fluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalolinone has shown promising results in preclinical models. It exhibits selective inhibition against certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development. A research team from *Nature Communications* reported that this compound effectively suppressed tumor growth in mice by targeting key oncogenic pathways without significant toxicity to normal cells.

The structural versatility of this compound also makes it a valuable tool in medicinal chemistry for exploring structure-activity relationships (SAR). By modifying substituents on the quinoxalolinone core, researchers can investigate how changes in steric hindrance or electronic effects impact biological activity. For example, substituting the fluorobenzoyl group with other electron-withdrawing or donating groups has been shown to alter the compound's binding affinity to target proteins significantly.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. High-resolution mass spectrometry (HRMS) has provided precise molecular weight measurements, while ^1H NMR and ^13C NMR spectra have offered detailed insights into the spatial arrangement of atoms within the molecule. These analyses are critical for ensuring the quality and consistency of the compound during both research and potential manufacturing processes.

In conclusion, 1-(2,6-Dichlorobenzyl)-4-(4-fluorobenzoyl)-3-methyl-3,4-dihydro-2(1H)-quinoxalolinone represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique structure and promising pharmacological profile position it as a valuable asset for future therapeutic developments. As research continues to uncover its full potential, this compound will undoubtedly remain a focal point in both academic and industrial settings.